Cas no 36720-87-3 (8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide)

8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide structure
36720-87-3 structure
Product Name:8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide
CAS No:36720-87-3
MF:C17H15FNOP
MW:299.279268503189
CID:921568
PubChem ID:295558
Update Time:2025-04-19

8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide
    • 8-fluoro-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indole 2-oxide
    • AC1L6OFG
    • NSC164948
    • DTXSID50304247
    • NSC-164948
    • 36720-87-3
    • Inchi: 1S/C17H15FNOP/c18-12-6-7-16-14(10-12)15-11-21(20,9-8-17(15)19-16)13-4-2-1-3-5-13/h1-7,10,19H,8-9,11H2
    • InChI Key: BFFIYEPGVZFWTH-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2)(CCC2=C(C3C=C(C=CC=3N2)F)C1)=O

Computed Properties

  • Exact Mass: 299.08800
  • Monoisotopic Mass: 299.08752926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 42.67000
  • LogP: 4.05170
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